Ethyl 2-(2,3-dichloro-4,5-difluorobenzoyl)acetate

• Molecular Formula: C11H8Cl2F2O3
• Molecular Weight: 297.08 g/mol
• IUPAC Name: ethyl 3-(2,3-dichloro-4,5-difluorophenyl)-3-oxopropanoate
• InChI: InChI=1S/C11H8Cl2F2O3/c1-2-18-8(17)4-7(16)5-3-6(14)11(15)10(13)9(5)12/h3H,2,4H2,1H3
• InChI Key: FQTYEOZKULTIBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=CC(=C(C(=C1Cl)Cl)F)F

Description

Ethyl 2-(2,3-dichloro-4,5-difluorobenzoyl)acetate is a useful research compound. Its molecular formula is C11H8Cl2F2O3 and its molecular weight is 297.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an emulsion of diethyl 2-(2,3-dichloro-4,5-difluorobenzoyl)malonate (9.71 g) in water (11.2 ml) was added p-toluenesulfonic acid (11.2 mg) and refluxed for 3 hours with stirring vigorously. After cooling, the reaction mixture was extracted with dichloromethane. The organic layer was washed with 7% aqueous sodium carbonate solution and then with water successively, dried over anhydrous sodium sulfate and concentrated. The residue was recrystallized from n-hexane to give the title compound (4.24 g) as powdery crystals. mp 52°-53° C.